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Compound of Interest

Compound Name: 2,2-Difluoropropane

Cat. No.: B1294401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, properties,
and handling of 2,2-Difluoropropane (CAS 420-45-1) for research applications, particularly in
the field of drug development. The strategic introduction of fluorine atoms into molecular
scaffolds can significantly enhance the metabolic stability, bioavailability, and binding affinity of
drug candidates. As a simple gem-difluorinated building block, 2,2-Difluoropropane serves as
a valuable synthon for introducing the difluoromethylene group into more complex molecules.

Commercial Availability

2,2-Difluoropropane is readily available from a number of chemical suppliers that cater to the
research and development sector. The compound is typically offered in various quantities with
a purity suitable for most laboratory-scale syntheses. Below is a summary of representative
commercial suppliers and their offerings.
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Supplier Purity Available Quantities
Apollo Scientific 97% 25g, 100g

Pure Chemistry Scientific Inc. 97% Gram gquantities
CymitQuimica 97% 25g, 100g

Benchchem Not specified Inquire for details
Matrix Scientific Not specified Inquire for details
ABCR GmbH & CO. KG Not specified Inquire for details
Interchim S.A. Not specified Inquire for details

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information.

Physicochemical and Safety Data

A comprehensive understanding of the physical, chemical, and safety properties of 2,2-
Difluoropropane is crucial for its safe handling and effective use in experimental work.
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Property Value Reference
Molecular Formula CsHeF2 [11121[3]
Molecular Weight 80.08 g/mol [1]14]

CAS Number 420-45-1 [5][6]
Boiling Point -1°C [71[8]
Melting Point -104.8°C [71[8]
Density 0.92 g/cm?3 [7]

Vapor Pressure 2010 mmHg at 25°C [31[7]
Appearance Colorless liquefied gas [4]

InChl Key YZXSQDNPKVBDOG- (4]

UHFFFAOYSA-N

SMILES CC(C)(F)F [1]

Extremely flammable gas.
Contains gas under pressure;

Hazards may explode if heated. May [519]
displace oxygen and cause

rapid suffocation.

Experimental Protocols

While specific protocols for the direct use of 2,2-Difluoropropane as a reactant in complex
drug synthesis are often proprietary or application-specific, a general procedure for its
synthesis via halogen exchange (a common method for producing such compounds) is
provided below. This can be adapted for analogous reactions where 2,2-Difluoropropane or a
similar gaseous fluorinating agent might be employed.

General Protocol for Gas-Phase Fluorination in a Flow
Reactor
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This protocol outlines a general procedure for a gas-phase fluorination reaction, which is a
common method for synthesizing fluorinated compounds like 2,2-Difluoropropane. This setup
is also adaptable for reactions using gaseous reagents.

1. Materials and Equipment:

e Flow reactor system (e.g., ThalesNano H-Cube Pro with Gas Module)

o Cylinder of reactant gas (e.g., hydrogen fluoride for synthesis, or 2,2-difluoropropane for
subsequent reaction) with a pressure regulator

e Mass flow controller

e Liquid handling pump for the substrate

o Packed bed reactor with a suitable catalyst (e.g., fluorination catalyst)

e Back pressure regulator

o Collection vessel cooled to an appropriate temperature (e.g., -78°C)

e Scrubber for unreacted hazardous gases

2. Procedure:

o System Setup: Assemble the flow reactor system as per the manufacturer's instructions.
Connect the gas cylinder to the mass flow controller and the liquid substrate reservoir to the
pump. The outputs of the pump and mass flow controller are fed into a mixer before entering
the heated reactor column. The outlet of the reactor is connected to the back pressure
regulator and then to the cooled collection vessel and scrubber.

o Catalyst Activation (if required): For synthesis reactions, the catalyst may need activation.
This is often achieved by heating the catalyst bed under a flow of an inert gas (e.g., nitrogen)
followed by the reactant gas (e.g., hydrogen fluoride) at a specific temperature and flow rate.
[10]

e Reaction Execution:
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o Set the desired temperature for the reactor.

o Pressurize the system to the desired level using the back pressure regulator.

o Introduce the gaseous reactant at a controlled flow rate using the mass flow controller.
o Pump the liquid substrate through the system at a defined flow rate.

o The reactants mix and pass through the heated catalyst bed where the reaction occurs.

o The product stream exits the reactor, is cooled, and the condensable products are
collected in the cold trap.

o Non-condensable gases and unreacted starting materials are safely neutralized in the
scrubber.

Work-up and Analysis:
o Once the reaction is complete, the system is flushed with an inert gas.

o The collected liquid product is carefully removed from the cold trap. . The crude product is
then purified using appropriate techniques, such as distillation or chromatography.

o The final product is characterized by analytical methods like GC-MS and NMR
spectroscopy.

. Safety Precautions:
All operations should be conducted in a well-ventilated fume hood.

Personal protective equipment (safety glasses, lab coat, and appropriate gloves) must be

worn.
Ensure that the gas cylinder is securely fastened.
The system should be leak-tested before introducing hazardous gases.

An appropriate scrubber must be in place to handle any toxic or corrosive off-gases.
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Visualizations
Logical Workflow for Incorporating a gem-Difluoro
Moiety

The following diagram illustrates a generalized workflow for the incorporation of a gem-difluoro
group, such as that from a 2,2-difluoropropane precursor, into a drug candidate.
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Caption: A logical workflow for incorporating a gem-difluoro moiety into a potential drug
candidate.

Experimental Setup for a Gas-Phase Reaction

This diagram illustrates a generalized experimental setup for conducting a chemical reaction
involving a gaseous reagent, such as 2,2-Difluoropropane.
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Generalized Experimental Setup for Gas-Phase Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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